Cas no 2639379-64-7 (rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate)

• Product Name: rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate
• CAS No: 2639379-64-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5663375
• PubChem ID: 165904115
• Update Time: 2025-08-03

rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639379-64-7
• EN300-27730356
• rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate

• Inchi： 1S/C15H20N2O3/c1-10(2)17-12(18)9-16-13(15(19)20-3)14(17)11-7-5-4-6-8-11/h4-8,10,13-14,16H,9H2,1-3H3/t13-,14+/m1/s1
• InChI Key： SFRRJDSAZGALNY-KGLIPLIRSA-N
• SMILES： O=C1CN[C@@H](C(=O)OC)[C@H](C2C=CC=CC=2)N1C(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate

Comprehensive Overview of rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate (CAS No. 2639379-64-7)

rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate (CAS No. 2639379-64-7) is a chiral piperazine derivative with significant potential in pharmaceutical and organic synthesis applications. This compound belongs to the class of piperazine carboxylates, which are widely studied for their role in drug development, particularly in the design of enzyme inhibitors and receptor modulators. The unique stereochemistry of this molecule, characterized by the (2R,3S) configuration, makes it a valuable intermediate for asymmetric synthesis and medicinal chemistry research.

The molecular structure of rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate features a piperazine ring with a phenyl group at the 3-position and an isopropyl substituent at the 4-position. The presence of a methyl ester at the 2-position enhances its reactivity, making it suitable for further derivatization. Researchers are particularly interested in this compound due to its potential applications in the development of central nervous system (CNS) drugs, as piperazine derivatives are known to interact with neurotransmitter systems.

In recent years, the demand for chiral building blocks like rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. This compound is often explored in the context of peptidomimetics and bioactive small molecules, addressing key challenges in drug discovery such as bioavailability and target specificity. Its CAS number, 2639379-64-7, is frequently searched in chemical databases, reflecting its relevance in academic and industrial research.

One of the most discussed topics in synthetic chemistry today is the development of green chemistry approaches for complex molecules. Researchers are investigating eco-friendly methods to synthesize rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate, such as catalytic asymmetric hydrogenation or enzymatic resolution. These methods align with the global push toward sustainable pharmaceutical manufacturing, a subject of high interest in both scientific literature and industry reports.

From a commercial perspective, rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate is supplied by several specialty chemical manufacturers, catering to the needs of drug discovery labs and contract research organizations (CROs). Its pricing and availability are influenced by factors such as purity, enantiomeric excess, and scale of production. Companies often highlight this compound in their catalogs as a high-value intermediate for custom synthesis projects.

Analytical characterization of rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for confirming the compound's identity and assessing its purity, especially when used in regulated environments like GMP-compliant facilities. The compound's spectral data is often requested by researchers for comparison and validation purposes.

Looking ahead, the scientific community anticipates expanded applications for rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate in areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These emerging therapeutic modalities require sophisticated chemical scaffolds, and piperazine derivatives are well-positioned to meet this demand. The compound's CAS number, 2639379-64-7, will likely appear more frequently in patent applications and research publications in the coming years.

For researchers working with rac-methyl (2R,3S)-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylate, proper handling and storage are essential to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture. These precautions ensure the material retains its chemical integrity for downstream applications in synthesis and biological testing.